Cas no 1344587-88-7 ((2R)-4-(naphthalen-2-yl)butan-2-amine)

• Product Name: (2R)-4-(naphthalen-2-yl)butan-2-amine
• CAS No: 1344587-88-7
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6427461
• PubChem ID: 131577314
• Update Time: 2025-08-03

(2R)-4-(naphthalen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(naphthalen-2-yl)butan-2-amine
• 1344587-88-7
• EN300-1848735

• Inchi： 1S/C14H17N/c1-11(15)6-7-12-8-9-13-4-2-3-5-14(13)10-12/h2-5,8-11H,6-7,15H2,1H3/t11-/m1/s1
• InChI Key： ZCNRAUOSQUPJDC-LLVKDONJSA-N
• SMILES： N[C@H](C)CCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(naphthalen-2-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(naphthalen-2-yl)butan-2-amine (CAS No. 1344587-88-7): Properties, Applications, and Market Insights

(2R)-4-(naphthalen-2-yl)butan-2-amine (CAS No. 1344587-88-7) is a chiral organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its naphthalene moiety and amine functional group, is widely studied for its potential applications in drug development and material science. The R-enantiomer configuration of this molecule is particularly noteworthy, as it often exhibits distinct biological activity compared to its S-enantiomer counterpart.

The molecular structure of (2R)-4-(naphthalen-2-yl)butan-2-amine features a naphthalene ring system linked to a butan-2-amine chain, with the chiral center at the second carbon of the butyl group. This structural arrangement contributes to its unique physicochemical properties, including moderate lipophilicity and potential for hydrogen bonding. Researchers are particularly interested in how the naphthalene group influences the compound's interaction with biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for chiral amine compounds like (2R)-4-(naphthalen-2-yl)butan-2-amine has increased significantly, driven by the pharmaceutical industry's need for enantiomerically pure building blocks. The compound's potential applications in central nervous system (CNS) drug development have made it a subject of numerous research studies, particularly in the context of neurological disorders that are currently receiving substantial research funding worldwide.

The synthesis of (2R)-4-(naphthalen-2-yl)butan-2-amine typically involves asymmetric synthesis methods or chiral resolution techniques. Recent advancements in enantioselective catalysis have improved the efficiency of producing this compound with high optical purity, addressing one of the key challenges in chiral compound manufacturing. These developments align with the growing trend toward green chemistry and sustainable production methods in the chemical industry.

From a commercial perspective, CAS 1344587-88-7 is available through specialized chemical suppliers, typically in research quantities. The pricing reflects its status as a fine chemical with specific stereochemical requirements. Market analysts note increasing interest in this compound from both academic institutions and pharmaceutical companies, particularly those focusing on neuropharmacology and receptor-targeted therapies.

Quality control for (2R)-4-(naphthalen-2-yl)butan-2-amine typically involves chiral HPLC analysis to verify enantiomeric purity, along with standard spectroscopic characterization methods. The compound's stability profile suggests proper storage under inert atmosphere at low temperatures, which is a common requirement for many amine-containing compounds in research settings.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of naphthalene-containing amines, suggesting that (2R)-4-(naphthalen-2-yl)butan-2-amine may serve as a key intermediate in developing new therapeutic agents. This aligns with current pharmaceutical trends focusing on targeted drug delivery and precision medicine approaches.

From a regulatory standpoint, (2R)-4-(naphthalen-2-yl)butan-2-amine is not currently listed on major controlled substance schedules, though researchers should always verify local regulations before acquisition and use. The compound's handling typically requires standard laboratory precautions appropriate for organic amines, with particular attention to proper ventilation and personal protective equipment.

The future research directions for CAS 1344587-88-7 may include exploration of its structure-activity relationships in various biological systems, as well as development of more efficient synthetic routes. The compound's potential as a building block for fluorescent probes or molecular sensors is another area of emerging interest, given the naphthalene group's photophysical properties.

In conclusion, (2R)-4-(naphthalen-2-yl)butan-2-amine represents an important chiral building block with diverse potential applications in pharmaceutical research and chemical development. Its unique structural features and growing commercial availability make it a compound of continuing interest to researchers working at the intersection of organic chemistry and drug discovery. As synthetic methodologies advance and biological targets are better understood, the significance of this and related naphthylamine derivatives is likely to increase in the coming years.